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Compound Name:

((Methylamino)methyl)benzonitrile
CAS No.: 860751-77-5

Cat. No.: B3178907

Get Quote

Introduction & Rationale

2-((Methylamino)methyl)benzonitrile (CAS: 860751-77-5) is a highly versatile, bifunctional
building block utilized extensively in medicinal chemistry. Its unique ortho-substitution pattern
positions a reactive electrophilic nitrile adjacent to a nucleophilic secondary amine, making it an
ideal precursor for intramolecular cyclizations. Recently, derivatives of this scaffold have gained
prominence in oncology drug development, serving as critical intermediates for PRMT5
inhibitors[1] and c-Myc mRNA translation modulators[2].

This application note details two highly efficient one-pot protocols: the upstream synthesis of 2-
((methylamino)methyl)benzonitrile via reductive amination, and its downstream utilization in
synthesizing 2-methylisoindolin-1-one.

Physicochemical Profile
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To ensure accurate stoichiometric calculations and safe handling, the foundational quantitative
data for 2-((methylamino)methyl)benzonitrile is summarized below[3].

Property Value

Chemical Name 2-((Methylamino)methyl)benzonitrile
CAS Number 860751-77-5

Molecular Formula C9H10N2

Molecular Weight 146.19 g/mol

Boiling Point (Predicted) 241.3+15.0°C

Density (Predicted) 1.04 + 0.1 g/cm3

pKa (Predicted) 9.02+£0.10

Appearance Off-white to yellow solid

Protocol A: One-Pot Reductive Amination Synthesis

Synthesizing 2-((methylamino)methyl)benzonitrile from commercially available 2-
formylbenzonitrile requires careful selection of reducing agents to prevent the premature
reduction of the aldehyde to an alcohol.
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Workflow for the one-pot reductive amination synthesizing 2-
((methylamino)methyl)benzonitrile.

Causality & Mechanistic Insight

We utilize Sodium triacetoxyborohydride (STAB, NaBH(OACc)3) rather than Sodium borohydride
(NaBH4). STAB is a mild hydride donor that selectively reduces the iminium ion intermediate
without attacking the unreacted aldehyde. Furthermore, using methylamine hydrochloride with
a tertiary amine base (like N,N-Diisopropylethylamine, DIPEA) allows for a controlled, in situ
liberation of methylamine. This prevents the volatility loss associated with free methylamine gas
and provides a mild acidic environment that catalyzes imine formation.

Step-by-Step Methodology

e Imine Formation: Dissolve 2-formylbenzonitrile (1.0 eq) in anhydrous Dichloromethane
(DCM) (0.2 M). Add methylamine hydrochloride (1.5 eq) and DIPEA (1.5 eq). Stir the mixture
at room temperature for 2 hours to ensure complete conversion to the iminium intermediate.

¢ Reduction: Cool the reaction vessel to 0 °C using an ice bath to control the mild exotherm.
Add STAB (1.5 eq) portion-wise over 10 minutes. Remove the ice bath and allow the reaction
to stir at room temperature for 12 hours.

» Self-Validating Isolation (Acid-Base Workup):
o Quench the reaction with saturated aqueous NaHCO3 and extract with DCM.

o Validation Step: To purify the product without column chromatography, extract the
combined DCM layers with 1M HCI. The basic secondary amine product will protonate and
migrate into the aqueous layer, while unreacted aldehyde and neutral impurities remain in
the organic layer.

o Basify the isolated aqueous layer with 2M NaOH until pH > 10. Extract thoroughly with
DCM. Dry the organic phase over Na2S04, filter, and concentrate in vacuo to yield pure 2-
((methylamino)methyl)benzonitrile.

Protocol B: One-Pot Intramolecular Cyclization
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The ortho-relationship between the secondary amine and the nitrile group makes 2-
((methylamino)methyl)benzonitrile an excellent substrate for the one-pot synthesis of 2-
methylisoindolin-1-one, a privileged lactam scaffold in drug discovery.
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Mechanistic pathway for the one-pot intramolecular cyclization to 2-methylisoindolin-1-one.
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Causality & Mechanistic Insight

This protocol leverages a base-catalyzed hydration of the nitrile to a primary amide. The
addition of hydrogen peroxide (H202) significantly accelerates this hydration step[4]. Once the
primary amide is formed, the spatial proximity of the secondary amine drives a rapid
intramolecular nucleophilic acyl substitution. The expulsion of ammonia (NH3) gas shifts the
equilibrium, making the cyclization thermodynamically irreversible.

Step-by-Step Methodology

» Hydration Initiation: Dissolve 2-((methylamino)methyl)benzonitrile (1.0 eq) in Ethanol (0.5
M). Add 2M aqueous NaOH (3.0 eq), followed by the slow, dropwise addition of 30%
aqueous H202 (3.0 eq). Caution: Addition of H202 can be exothermic.

o Cyclization: Heat the mixture to a gentle reflux (80 °C) for 8 hours.

o Self-Validation: The reaction progress acts as its own indicator. The evolution of ammonia
gas can be detected by placing damp red litmus paper at the condenser outlet (it will turn
blue). Furthermore, FT-IR analysis of an aliquot will show the complete disappearance of the
sharp nitrile stretch (~2220 cm~1) and the appearance of a strong lactam carbonyl stretch
(~1680 cm™1).

o Workup: Cool the mixture to room temperature and concentrate in vacuo to remove ethanol.
Dilute the aqueous residue with water and extract with Ethyl Acetate (3x). Wash the
combined organic layers with brine, dry over Na2S0O4, and concentrate to yield 2-
methylisoindolin-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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